Cas no 30226-21-2 (Propanoic acid,2-(1H-indazol-6-yloxy)-)
30226-21-2 structure
Product Name:Propanoic acid,2-(1H-indazol-6-yloxy)-
CAS No:30226-21-2
MF:C10H10N2O3
MW:206.198002338409
CID:314689
PubChem ID:207588
Update Time:2025-04-19
Propanoic acid,2-(1H-indazol-6-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(1H-indazol-6-yloxy)-
- 2-(1H-indazol-6-yloxy)propanoic acid
- Acide (indazolyl-6' oxy)-2 propionique
- 30226-21-2
- Propanoic acid, 2-(1H-indazol-6-yloxy)-
- 2-[(2H-Indazol-6-yl)oxy]propanoic acid
- Acide (indazolyl-6' oxy)-2 propionique [French]
- DTXSID90952605
-
- Inchi: 1S/C10H10N2O3/c1-6(10(13)14)15-8-3-2-7-5-11-12-9(7)4-8/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key: HKCGZLNTRVAZJM-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)C1C=CC2C=NNC=2C=1
Computed Properties
- Exact Mass: 206.0692
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 75.21
Propanoic acid,2-(1H-indazol-6-yloxy)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
30226-21-2 (Propanoic acid,2-(1H-indazol-6-yloxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent